2-((4-(Tert-Butyl)benzyl)thio)-4,6-bis(4-methoxyphenyl)nicotinonitrile
2-((4-(Tert-Butyl)benzyl)thio)-4,6-bis(4-methoxyphenyl)nicotinonitrile
Brand Name:
Vulcanchem
CAS No.:
332114-76-8
VCID:
VC0409245
InChI:
InChI=1S/C31H30N2O2S/c1-31(2,3)24-12-6-21(7-13-24)20-36-30-28(19-32)27(22-8-14-25(34-4)15-9-22)18-29(33-30)23-10-16-26(35-5)17-11-23/h6-18H,20H2,1-5H3
SMILES:
CC(C)(C)C1=CC=C(C=C1)CSC2=C(C(=CC(=N2)C3=CC=C(C=C3)OC)C4=CC=C(C=C4)OC)C#N
Molecular Formula:
C31H30N2O2S
Molecular Weight:
494.6g/mol
2-((4-(Tert-Butyl)benzyl)thio)-4,6-bis(4-methoxyphenyl)nicotinonitrile
CAS No.: 332114-76-8
Main Products
VCID: VC0409245
Molecular Formula: C31H30N2O2S
Molecular Weight: 494.6g/mol
| CAS No. | 332114-76-8 |
|---|---|
| Product Name | 2-((4-(Tert-Butyl)benzyl)thio)-4,6-bis(4-methoxyphenyl)nicotinonitrile |
| Molecular Formula | C31H30N2O2S |
| Molecular Weight | 494.6g/mol |
| IUPAC Name | 2-[(4-tert-butylphenyl)methylsulfanyl]-4,6-bis(4-methoxyphenyl)pyridine-3-carbonitrile |
| Standard InChI | InChI=1S/C31H30N2O2S/c1-31(2,3)24-12-6-21(7-13-24)20-36-30-28(19-32)27(22-8-14-25(34-4)15-9-22)18-29(33-30)23-10-16-26(35-5)17-11-23/h6-18H,20H2,1-5H3 |
| Standard InChIKey | CFBPSUREAQRGHV-UHFFFAOYSA-N |
| SMILES | CC(C)(C)C1=CC=C(C=C1)CSC2=C(C(=CC(=N2)C3=CC=C(C=C3)OC)C4=CC=C(C=C4)OC)C#N |
| Canonical SMILES | CC(C)(C)C1=CC=C(C=C1)CSC2=C(C(=CC(=N2)C3=CC=C(C=C3)OC)C4=CC=C(C=C4)OC)C#N |
| PubChem Compound | 1727544 |
| Last Modified | Nov 11 2021 |
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